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Compound of Interest

Compound Name: Lead chlorate

Cat. No.: B078914 Get Quote

Disclaimer: The following information is for academic and research purposes only. Lead
chlorate is a highly hazardous and toxic substance. Its use in pyrotechnics is obsolete and

strongly discouraged due to extreme sensitivity to friction, impact, and heat, as well as the

toxicity of lead and its compounds. These notes are compiled from historical and chemical

literature and are not an endorsement or guide for practical use. All pyrotechnic activities

should be conducted by trained professionals in a controlled and legal environment.

Introduction
Lead (II) chlorate, with the chemical formula Pb(ClO₃)₂, is a powerful oxidizing agent that has

seen limited and historical use in pyrotechnic compositions.[1] Like other chlorates, it provides

the oxygen necessary for the rapid combustion of fuels, a fundamental process in creating

pyrotechnic effects. However, the inherent instability of the chlorate ion, combined with the

toxicity of lead, makes it a particularly dangerous material to handle and employ.[2] Modern

pyrotechnics has largely replaced chlorates with safer alternatives like perchlorates.[3]

These application notes provide a detailed overview of the known properties, historical context,

and significant safety considerations associated with lead chlorate in pyrotechnics. Due to the

scarcity of modern research and the hazardous nature of the compound, specific, validated

experimental protocols for its use are not available. The provided protocols are therefore based

on general principles of pyrotechnic formulation and should be treated as theoretical.
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A summary of the key physical and chemical properties of lead chlorate is presented in Table

1. Understanding these properties is crucial for assessing its potential behavior in pyrotechnic

mixtures.

Property Value Reference

Chemical Formula Pb(ClO₃)₂ [4]

Molar Mass 374.11 g/mol [4]

Appearance Colorless monoclinic crystals

Decomposition Temperature 230 °C

Hazards
Strong oxidizer, toxic, potential

explosive
[1][2]

Historical Applications in Pyrotechnics
While specific formulations are scarce in available literature, lead compounds, in general, have

been used historically in pyrotechnics.[5] Lead nitrate, for instance, was used for producing

bright effects.[5] It is plausible that lead chlorate was explored for similar purposes, leveraging

its oxidizing power. However, the extreme sensitivity of chlorate mixtures, especially when

combined with sulfur or certain metals, led to numerous accidents and a general move towards

more stable oxidizers.[6][7] Historical texts like Weingart's "Pyrotechnics" provide a glimpse into

the formulations of that era but do not contain specific recipes utilizing lead chlorate,

highlighting its probable limited and cautious use even in the past.[5]

Experimental Protocols (Theoretical)
The following protocols are theoretical and intended for illustrative purposes only. They are

based on general pyrotechnic principles and do not represent validated procedures for lead
chlorate. Extreme caution is advised.

Synthesis of Lead Chlorate (Theoretical Laboratory
Scale)
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Lead chlorate can be synthesized through a double displacement reaction in an aqueous

solution.

Materials:

Lead (II) nitrate (Pb(NO₃)₂)

Sodium chlorate (NaClO₃)

Distilled water

Beakers

Stirring rod

Heating plate (optional)

Filtration apparatus

Drying oven

Procedure:

Prepare a saturated solution of lead (II) nitrate in warm distilled water.

Prepare a separate saturated solution of sodium chlorate in warm distilled water.

Slowly add the sodium chlorate solution to the lead (II) nitrate solution while stirring

continuously.

Lead chlorate, being less soluble, will precipitate out of the solution.

Allow the mixture to cool to room temperature and then place it in an ice bath to maximize

precipitation.

Filter the precipitate using a Büchner funnel and wash with a small amount of cold distilled

water to remove impurities.
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Carefully dry the collected lead chlorate crystals in a desiccator or a temperature-controlled

oven at a low temperature (well below its decomposition temperature of 230°C).

Click to download full resolution via product page

Caption: Figure 1. Theoretical Synthesis Workflow for Lead Chlorate

Formulation of a Generic Pyrotechnic Composition
(Theoretical)
This theoretical protocol outlines the steps for preparing a generic pyrotechnic composition.

The ratios are hypothetical and for illustrative purposes.

Materials:

Lead chlorate (oxidizer)

Fine charcoal (fuel)

Dextrin (binder)

Water/alcohol mixture (solvent)

Non-sparking tools

Sieves

Drying screen

Procedure:

Drying: Ensure all ingredients are thoroughly dried before mixing.

Sieving: Individually pass each component through a fine mesh sieve to ensure uniform

particle size and break up any clumps.
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Mixing: In a non-sparking container, gently and thoroughly mix the lead chlorate and

charcoal using the diapering method (rolling the components on a sheet of paper).

Binding: In a separate container, create a slurry of dextrin in a water/alcohol mixture.

Granulation: Slowly add the binder slurry to the dry mixture and incorporate it until a damp,

crumbly consistency is achieved.

Granulating: Force the damp mixture through a coarse sieve to form granules.

Drying: Spread the granules on a drying screen in a well-ventilated area, away from heat and

ignition sources, until completely dry.
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Caption: Figure 2. General Pyrotechnic Formulation Workflow

Safety Considerations
The handling of lead chlorate and its compositions requires stringent safety protocols due to

its high reactivity and toxicity.

Toxicity: Lead is a cumulative poison that can cause severe health problems.[8] Inhalation or

ingestion of lead-containing dust from pyrotechnic compositions is a significant risk.[8]

Sensitivity: Chlorate-based mixtures are notoriously sensitive to friction, shock, and heat.[6]

The presence of incompatible materials can lead to spontaneous ignition.[6]

Incompatible Materials:

Sulfur and Sulfides: Mixtures of chlorates and sulfur are extremely dangerous and can

ignite spontaneously.[6][7]

Ammonium Compounds: These can react with chlorates to form highly unstable

ammonium chlorate.[6]
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Acids: Contact with acids can liberate unstable chlorine dioxide gas.[6]

Metals: Fine metal powders can increase the sensitivity of chlorate mixtures.[3]
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Caption: Figure 3. Key Safety Precaution Relationships

Quantitative Data
Specific performance data for lead chlorate in pyrotechnic compositions, such as burn rate or

colorimetric values, is not readily available in the surveyed literature. For comparative

purposes, Table 2 provides general sensitivity data for compositions containing other chlorates.

It is critical to assume that lead chlorate compositions would exhibit similar or even greater

sensitivity.

Composition
Impact Sensitivity
(J)

Friction Sensitivity
(N)

Reference

Potassium

Perchlorate based

flash compositions

2.9 - 7.8 32 - 160 [9]

Lead Chlorate based

compositions

Data not available

(assumed to be highly

sensitive)

Data not available

(assumed to be highly

sensitive)

Conclusion
Lead chlorate is a historically recognized but now obsolete pyrotechnic oxidizer. Its high

reactivity and the toxicity of lead make it exceptionally dangerous. The lack of detailed, modern

data on its performance and formulation reflects the pyrotechnic community's shift towards

safer and more stable chemical systems. The information presented here serves as a historical

and safety-focused overview rather than a guide for practical application. Researchers and
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professionals in the field should prioritize the use of modern, well-characterized, and safer

alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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